4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine
Overview
Description
4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine (CMPP) is a heterocyclic compound with a wide range of applications in scientific research. It has been used in various studies related to biochemistry and physiology, and has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine has a wide range of applications in scientific research. It has been used in studies related to biochemistry and physiology, as well as in studies of drug metabolism and pharmacokinetics. It has also been used in studies of the effects of drugs on the central nervous system, as well as in studies of the effects of drugs on the cardiovascular system. Additionally, 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine has been used in studies of the effects of drugs on the endocrine system and in studies of the effects of drugs on the immune system.
Mechanism of Action
The exact mechanism of action of 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine is not yet fully understood. However, it is believed that 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine acts as an agonist at certain receptors in the body, which leads to the biochemical and physiological effects that have been observed in studies. 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine is believed to activate certain pathways in the body, which in turn leads to the observed effects.
Biochemical and Physiological Effects
4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine has been found to have a number of biochemical and physiological effects. It has been found to increase levels of certain neurotransmitters, including serotonin and dopamine, in the brain. It has also been found to increase levels of certain hormones, including adrenocorticotropic hormone (ACTH) and cortisol, in the body. Additionally, 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine has been found to increase levels of certain enzymes, including cytochrome P450 enzymes, in the body.
Advantages and Limitations for Lab Experiments
4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine has a number of advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize, and it can be synthesized in a variety of solvents. Additionally, 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine is relatively stable, and it has a wide range of applications in scientific research. However, one limitation is that 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for research involving 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine. One potential direction is to further explore the biochemical and physiological effects of 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine, as well as to further investigate the mechanism of action. Additionally, further research could be conducted to explore the potential therapeutic applications of 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine, as well as to explore the potential toxic effects of 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine. Furthermore, further research could be conducted to explore the potential interactions of 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine with other drugs, as well as to explore the potential interactions of 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine with other compounds. Finally, further research could be conducted to explore the potential applications of 4-Chloro-6-methyl-2-(2-methylphenyl)pyrimidine in drug delivery systems.
properties
IUPAC Name |
4-chloro-6-methyl-2-(2-methylphenyl)pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2/c1-8-5-3-4-6-10(8)12-14-9(2)7-11(13)15-12/h3-7H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHAAXOQDRKYZOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NC(=CC(=N2)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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